Cas no 331652-57-4 (Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-)

Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl- structure
331652-57-4 structure
Product Name:Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-
CAS No:331652-57-4
MF:C11H14ClN3O2
MW:255.700761318207
CID:1455929
PubChem ID:2829618
Update Time:2025-04-20

Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-
    • 1-(5-chloro-2-nitrophenyl)-4-methylPiperazine
    • 331652-57-4
    • AKOS000291082
    • QJALYRKQDBXDOE-UHFFFAOYSA-N
    • SCHEMBL3949905
    • CCG-311440
    • STK149344
    • Oprea1_000583
    • DA-30848
    • Inchi: 1S/C11H14ClN3O2/c1-13-4-6-14(7-5-13)11-8-9(12)2-3-10(11)15(16)17/h2-3,8H,4-7H2,1H3
    • InChI Key: QJALYRKQDBXDOE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 255.07762
  • Monoisotopic Mass: 255.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 49.62
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